Cas no 116640-09-6 (2-Chloro-6-fluoro-4-(trifluoromethyl)phenol)

• Product Name: 2-Chloro-6-fluoro-4-(trifluoromethyl)phenol
• CAS No: 116640-09-6
• MF: C₇H₃ClF₄O
• MW: 214.544735193253
• MDL: MFCD04972724
• CID: 135184
• PubChem ID: 14209861
• Update Time: 2025-07-19

2-Chloro-6-fluoro-4-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoro-4-(trifluoromethyl)phenol
• Phenol,2-chloro-6-fluoro-4-(trifluoromethyl)-
• Phenol,2-chloro-6-fluoro-4-(trifluoromethyl)
• 2-CHLORO-6-FLUORO-4-(TRIFLUOROMETHYL)PHENOL 98
• 2-Chloro-6-fluoro-4-(trifluoromethyl)phenol, 2-Chloro-alpha,alpha,alpha,6-tetrafluoro-p-cresol
• MFCD04972724
• 2-chloranyl-6-fluoranyl-4-(trifluoromethyl)phenol
• GMDXDJVADBEUBV-UHFFFAOYSA-N
• Phenol, 2-chloro-6-fluoro-4-(trifluoromethyl)-
• AKOS015890132
• FT-0659619
• A803656
• SCHEMBL8773859
• DTXSID20557465
• 116640-09-6
• 2-Chloro-6-fluoro-4-(trifluoromethyl)phenol 98%
• 3-Chloro-5-fluoro-4-hydroxybenzotrifluoride 98%
• 3-Chloro-5-fluoro-4-hydroxybenzotrifluoride
• DB-060900
• G14808

• MDL： MFCD04972724
• Inchi： 1S/C7H3ClF4O/c8-4-1-3(7(10,11)12)2-5(9)6(4)13/h1-2,13H
• InChI Key： GMDXDJVADBEUBV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(F)(F)F)=C1)F)O

Computed Properties

• Exact Mass: 213.98100
• Monoisotopic Mass: 213.9808551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.559
• Boiling Point: 165.4°Cat760mmHg
• Flash Point: 53.9°C
• Refractive Index: 1.464
• PSA: 20.23000
• LogP: 3.20350

2-Chloro-6-fluoro-4-(trifluoromethyl)phenol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S23-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Chloro-6-fluoro-4-(trifluoromethyl)phenol

Comprehensive Overview of 2-Chloro-6-fluoro-4-(trifluoromethyl)phenol (CAS No. 116640-09-6)

2-Chloro-6-fluoro-4-(trifluoromethyl)phenol (CAS No. 116640-09-6) is a fluorinated aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloro, fluoro, and trifluoromethyl substitution pattern, grants it exceptional reactivity and stability, making it a valuable building block in organic chemistry. The compound’s CAS number 116640-09-6 is frequently searched in scientific databases, reflecting its industrial and academic relevance.

In recent years, the demand for fluorinated phenols like 2-Chloro-6-fluoro-4-(trifluoromethyl)phenol has surged due to their role in developing next-generation pharmaceuticals and sustainable agrochemicals. Researchers and manufacturers often inquire about its synthesis methods, purity standards, and applications in drug discovery. The compound’s electron-withdrawing groups enhance its utility in cross-coupling reactions, a topic trending in green chemistry forums. Additionally, its thermal stability and solubility profiles are critical for optimizing industrial-scale processes.

The environmental impact of halogenated compounds is a hot topic, and 2-Chloro-6-fluoro-4-(trifluoromethyl)phenol is no exception. Studies focus on its biodegradability and eco-friendly alternatives, aligning with global sustainability goals. Regulatory bodies emphasize safe handling protocols, though the compound is not classified as hazardous under standard guidelines. Its low toxicity profile compared to similar derivatives makes it a preferred choice in fine chemical synthesis.

From a commercial perspective, suppliers highlight batch consistency and cost-effective production of CAS 116640-09-6. Analytical techniques like HPLC and GC-MS ensure quality control, addressing concerns about impurity levels in bulk orders. The compound’s storage conditions (typically under inert atmospheres) and shelf life are also frequently discussed in procurement circles.

Innovative applications of 2-Chloro-6-fluoro-4-(trifluoromethyl)phenol extend to electronic materials, where its fluorine-rich structure contributes to dielectric properties. This aligns with the growing interest in fluoropolymers and high-performance coatings. Furthermore, its role in catalysis and ligand design is explored in academic papers, often cited for mechanistic studies.

In summary, 2-Chloro-6-fluoro-4-(trifluoromethyl)phenol (CAS No. 116640-09-6) bridges multiple disciplines, from medicinal chemistry to material science. Its versatility and compliance with modern chemical regulations ensure its continued prominence in research and industry. For detailed technical specifications or custom synthesis inquiries, consult specialized chemical databases or trusted suppliers.